Cas no 881681-01-2 (Vonoprazan Fumarate)

• Product Name: Vonoprazan Fumarate
• CAS No: 881681-01-2
• MF: C₂₁H₂₀FN₃O₆S
• MW: 461.463407516479
• MDL: MFCD18633280
• CID: 1124188
• PubChem ID: 45375887
• Update Time: 2024-10-26

Vonoprazan Fumarate Chemical and Physical Properties

Names and Identifiers

• TAK438
• Vonoprazan fumarate
• 1-[5-(2-Fluorophenyl)-1-(3-pyridinylsulfonyl)-1H-pyrrol-3-yl]-N-m ethylmethanamine (2E)-2-butenedioate (1:1)
• Vonoprazan fumurate
• TAK 438
• 1-(5-(2-fluorophenyl)-1-(pyridin-3-ylsulfonyl)-1H-pyrrol-3-yl)-N-methylmethanamine fumarate
• 4QW3X4AMLB
• 5-(2-Fluorophenyl)-N-methyl-1-(3-pyridinylsulfonyl)-1H-pyrrole-3-methanamine (2E)-2-butenedioate
• 1H-Pyrrole-3-methanamine, 5-(2-fluorophenyl)-N-methyl-1-(3-pyridinylsulfonyl)-, 2-butenedioate (1:1)
• Vonoprazan monofumurate
• 1-[5-(2-Fluorophenyl)-1-(pyridin-3-ylsulf
• 5-(2-Fluorophenyl)-N-methyl-1-(3-pyridinylsulfonyl)-1H-pyrrole-3-methanamine (2E)-2-butenedioate (1:1) (ACI)
• TAK 438 monofumarate
• Takecab
• Vocinti
• Vonoprazan Fumarate

• MDL： MFCD18633280
• Inchi： 1S/C17H16FN3O2S.C4H4O4/c1-19-10-13-9-17(15-6-2-3-7-16(15)18)21(12-13)24(22,23)14-5-4-8-20-11-14;5-3(6)1-2-4(7)8/h2-9,11-12,19H,10H2,1H3;1-2H,(H,5,6)(H,7,8)/b;2-1+
• InChI Key： ROGSHYHKHPCCJW-WLHGVMLRSA-N
• SMILES： C(/C(=O)O)=C\C(=O)O.S(C1C=NC=CC=1)(N1C=C(CNC)C=C1C1C=CC=CC=1F)(=O)=O

Computed Properties

• Exact Mass: 461.10600
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 629
• Topological Polar Surface Area: 147

Experimental Properties

• PSA: 146.97000
• LogP: 3.82910

Vonoprazan Fumarate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature